Cas no 2772702-10-8 (Peldesine dihydrochloride)

• Product Name: Peldesine dihydrochloride
• CAS No: 2772702-10-8
• MF: C₁₂H₁₂ClN₅O
• MW: 277.709580421448
• CID: 5519198
• PubChem ID: 155819522
• Update Time: 2025-11-03

Peldesine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrrolo[3,2-d]pyrimidin-4-one, 2-amino-3,5-dihydro-7-(3-pyridinylmethyl)-, hydrochloride (1:2)
• Peldesine dihydrochloride
• HY-106934A
• 2772702-10-8
• 2-amino-7-(pyridin-3-ylmethyl)-3,5-dihydropyrrolo[3,2-d]pyrimidin-4-one;dihydrochloride
• BCX 34 (dihydrochloride)
• Peldesine (dihydrochloride)
• MS-24598
• CS-0143734
• F82787

• Inchi： 1S/C12H11N5O.ClH/c13-12-16-9-8(4-7-2-1-3-14-5-7)6-15-10(9)11(18)17-12;/h1-3,5-6,15H,4H2,(H3,13,16,17,18);1H
• InChI Key： QPJQSVPFSASSSB-UHFFFAOYSA-N
• SMILES： C(C1=CN=CC=C1)C1=CNC2C(N=C(N)NC1=2)=O.Cl

Computed Properties

• Exact Mass: 313.0497154g/mol
• Monoisotopic Mass: 313.0497154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2Ų

Additional information on Peldesine dihydrochloride

Peldesine Dihydrochloride (CAS No. 2772702-10-8): A Comprehensive Overview of Its Properties and Applications

Peldesine dihydrochloride (CAS No. 2772702-10-8) is a chemically synthesized compound that has garnered significant attention in the pharmaceutical and biomedical research communities. Known for its potential therapeutic applications, this compound is often associated with studies focusing on enzyme inhibition and metabolic regulation. The dihydrochloride salt form of Peldesine enhances its solubility and bioavailability, making it a preferred choice for experimental and clinical research.

The chemical structure of Peldesine dihydrochloride features a purine-like backbone, which is critical for its interaction with biological targets. Researchers have explored its role in modulating adenosine deaminase (ADA) activity, a key enzyme in purine metabolism. This mechanism has sparked interest in its potential applications for conditions related to immune regulation and cellular metabolism. The CAS No. 2772702-10-8 serves as a unique identifier for this compound, ensuring precise referencing in scientific literature and regulatory documents.

In recent years, the demand for Peldesine dihydrochloride has increased due to its relevance in drug discovery and preclinical studies. Scientists are particularly interested in its potential to address unmet medical needs in areas such as autoimmune disorders and metabolic diseases. The compound's optimized pharmacokinetic profile and low toxicity make it a promising candidate for further development. Additionally, its synergistic effects with other therapeutic agents are under investigation, highlighting its versatility in combinatorial therapies.

From a synthetic chemistry perspective, the production of Peldesine dihydrochloride involves multi-step organic reactions, often requiring high-purity reagents and controlled conditions. The dihydrochloride salt form is typically obtained through acid-base reactions, ensuring stability and ease of handling. Quality control measures, such as HPLC and mass spectrometry, are employed to verify the compound's purity and structural integrity. These rigorous standards are essential for maintaining consistency in research outcomes.

The pharmacological properties of Peldesine dihydrochloride have also been a focal point in translational research. Preclinical models have demonstrated its ability to modulate immune responses, suggesting potential applications in inflammatory diseases and cancer immunotherapy. The compound's selective enzyme inhibition further underscores its therapeutic potential, with ongoing studies aiming to elucidate its mechanisms of action at the molecular level. As such, Peldesine dihydrochloride represents a valuable tool for advancing our understanding of disease pathways.

Beyond its biomedical applications, Peldesine dihydrochloride is also a subject of interest in academic research and patent filings. Its unique chemical properties and therapeutic potential have led to numerous publications and intellectual property claims. The CAS No. 2772702-10-8 is frequently cited in these documents, underscoring its importance in the scientific community. Researchers and pharmaceutical companies alike are keen to explore its full spectrum of applications, from targeted therapies to diagnostic tools.

In conclusion, Peldesine dihydrochloride (CAS No. 2772702-10-8) stands as a compound of significant scientific and therapeutic value. Its multifaceted applications in drug development, enzyme research, and immune modulation highlight its versatility. As research continues to uncover new insights, this compound is poised to play a pivotal role in addressing complex medical challenges. The dihydrochloride salt form ensures optimal performance in experimental settings, making it a cornerstone of modern pharmacological studies.